Cas no 100921-66-2 (2-bromo-3-butylpyridine)

2-Bromo-3-butylpyridine is a brominated pyridine derivative characterized by the presence of a butyl substituent at the 3-position and a bromine atom at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine moiety enables efficient functionalization through cross-coupling reactions, such as Suzuki or Negishi couplings, while the butyl chain may influence solubility and steric properties. The structural features of 2-bromo-3-butylpyridine make it valuable for constructing complex heterocyclic frameworks. It is typically handled under inert conditions due to its sensitivity to moisture and air.

2-bromo-3-butylpyridine structure

Product Name:2-bromo-3-butylpyridine

CAS No:100921-66-2

MF:C₉H₁₂BrN

MW:214.102281570435

MDL:MFCD31589553

CID:5607635

PubChem ID:13452231

Update Time:2025-06-08

2-bromo-3-butylpyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2-bromo-3-butyl-
- EN300-840458
- 2-Bromo-3-butylpyridine
- 100921-66-2
- 2-bromo-3-butylpyridine
- MDL： MFCD31589553
- Inchi： 1S/C9H12BrN/c1-2-3-5-8-6-4-7-11-9(8)10/h4,6-7H,2-3,5H2,1H3
- InChI Key： TXEUQEFTDQKEAN-UHFFFAOYSA-N
- SMILES： C1(Br)=NC=CC=C1CCCC

Computed Properties

Exact Mass: 213.01531g/mol
Monoisotopic Mass: 213.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.300±0.06 g/cm3(Predicted)
Boiling Point: 266.5±20.0 °C(Predicted)
pka: 1.12±0.10(Predicted)

2-bromo-3-butylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-840458-0.05g	2-bromo-3-butylpyridine	100921-66-2	95%	0.05g	$1056.0	2024-05-21
Enamine	EN300-840458-0.1g	2-bromo-3-butylpyridine	100921-66-2	95%	0.1g	$1106.0	2024-05-21
Enamine	EN300-840458-0.25g	2-bromo-3-butylpyridine	100921-66-2	95%	0.25g	$1156.0	2024-05-21
Enamine	EN300-840458-0.5g	2-bromo-3-butylpyridine	100921-66-2	95%	0.5g	$1207.0	2024-05-21
Enamine	EN300-840458-1g	2-bromo-3-butylpyridine	100921-66-2		1g	$1256.0	2023-09-02
Enamine	EN300-840458-2.5g	2-bromo-3-butylpyridine	100921-66-2	95%	2.5g	$2464.0	2024-05-21
Enamine	EN300-840458-5g	2-bromo-3-butylpyridine	100921-66-2		5g	$3645.0	2023-09-02
Enamine	EN300-840458-10g	2-bromo-3-butylpyridine	100921-66-2		10g	$5405.0	2023-09-02
Enamine	EN300-840458-1.0g	2-bromo-3-butylpyridine	100921-66-2	95%	1.0g	$1256.0	2024-05-21
Enamine	EN300-840458-5.0g	2-bromo-3-butylpyridine	100921-66-2	95%	5.0g	$3645.0	2024-05-21